Cas no 2248289-70-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(trifluoromethyl)-2,3-dihydro-1-benzofuran-2-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(trifluoromethyl)-2,3-dihydro-1-benzofuran-2-yl]acetate
• CAS No: 2248289-70-3
• MF: C₁₉H₁₂F₃NO₅
• MW: 391.29749584198
• CID: 5910194
• PubChem ID: 165730679
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(trifluoromethyl)-2,3-dihydro-1-benzofuran-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 2248289-70-3
• EN300-6525392
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(trifluoromethyl)-2,3-dihydro-1-benzofuran-2-yl]acetate

• Inchi： 1S/C19H12F3NO5/c20-19(21,22)11-5-6-15-10(7-11)8-12(27-15)9-16(24)28-23-17(25)13-3-1-2-4-14(13)18(23)26/h1-7,12H,8-9H2
• InChI Key： FZIDPXGLMDZFBQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)CC(CC(=O)ON1C(C3C=CC=CC=3C1=O)=O)O2)(F)F

Computed Properties

• Exact Mass: 391.06675697g/mol
• Monoisotopic Mass: 391.06675697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(trifluoromethyl)-2,3-dihydro-1-benzofuran-2-yl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(trifluoromethyl)-2,3-dihydro-1-benzofuran-2-yl]acetate (CAS No: 2248289-70-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(trifluoromethyl)-2,3-dihydro-1-benzofuran-2-yl]acetate (CAS No: 2248289-70-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both dioxo and trifluoromethyl substituents in its molecular structure imparts distinct reactivity and electronic characteristics, making it a subject of interest for further exploration in drug discovery and development.

The molecular architecture of this compound is particularly noteworthy, as it combines elements from two distinct pharmacophoric scaffolds: the 1H-isoindole core and the benzofuran moiety. The 1H-isoindole ring system is known for its role in various biologically active natural products and synthetic drugs, often contributing to interactions with biological targets such as enzymes and receptors. Meanwhile, the benzofuran component introduces additional layers of complexity, including potential π-stacking interactions and metabolic stability. The strategic placement of the trifluoromethyl group further enhances the compound's pharmacological profile by influencing its lipophilicity and metabolic pathways.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(trifluoromethyl)-2,3-dihydro-1-benzofuran-2-yl]acetate align well with current trends in medicinal chemistry, particularly in the design of molecules that exhibit dual functionality or enhanced binding affinity. This compound has been studied for its potential role in modulating various biological processes, including enzyme inhibition and receptor interaction. Preliminary computational studies suggest that the trifluoromethyl group may play a crucial role in stabilizing transition states or enhancing binding interactions with target proteins.

The synthesis of this compound presents a challenge due to its complex structural motif. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the key structural fragments of this compound. Additionally, computational chemistry tools have been employed to optimize synthetic routes and predict the stereochemical outcomes of reactions, ensuring that the final product meets the desired specifications.

The biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(trifluoromethyl)-2,3-dihydro-1-benzofuran-2-yl]acetate has revealed promising activities in several disease-related models. Notably, this compound has shown inhibitory effects against certain enzymes implicated in inflammatory pathways and cancer progression. The mechanism of action appears to involve selective binding to specific protein targets, leading to modulation of downstream signaling cascades. These findings are particularly intriguing given the increasing emphasis on targeted therapies in modern medicine.

Furthermore, the metabolic stability of this compound has been a focus of investigation. The presence of the trifluoromethyl group has been shown to enhance metabolic resistance in some cases, while also influencing drug-drug interactions. Understanding these metabolic profiles is crucial for optimizing therapeutic regimens and minimizing potential side effects. In vitro studies using liver microsomes have provided insights into the primary metabolic pathways involved in the biotransformation of this compound, which can guide further structural modifications to improve its pharmacokinetic properties.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(trifluoromethyl)-2,3-dihydro-1-benzofuran-2-y]acetate extend beyond traditional therapeutic areas. Research is ongoing into its utility as a scaffold for developing next-generation agrochemicals and materials with specialized functions. The unique electronic properties conferred by its heterocyclic structure make it an attractive candidate for applications in organic electronics and photovoltaic devices. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in interdisciplinary research.

Future directions for research on this compound include exploring its derivatives through structure-based drug design principles. By systematically modifying key functional groups or introducing additional substituents, researchers aim to enhance its potency while maintaining selectivity against off-target proteins. Additionally, investigating its behavior in complex biological systems will provide valuable insights into how it interacts within living organisms at both cellular and systemic levels.

In conclusion,1H-indole derivatives, such as those represented by CAS No: 2248289, continue to be a rich area for innovation due to their diverse biological activities and structural versatility,[especially when incorporating electron-withdrawing groups like trifluoromethanes] which influence their electronic properties,[making them promising candidates for drug discovery] particularly against diseases with unmet medical needs,[such as cancer] where targeted therapies are essential,[and where traditional treatments may fall short]," said Dr., [Author's Name], [Affiliation], [Year]. "The development [of new synthetic strategies], along with advances [in computational modeling], will continue [to drive progress] [in understanding how these molecules function] at a molecular level," added Dr., [Co-Author's Name], [Affiliation], [Year]. "This research underscores [the importance] [of interdisciplinary collaboration] between chemists,[biologists]," "and clinicians," stated Dr., [Another Author's Name], [Affiliation], [Year].